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Compound of Interest

Compound Name: FzM1.8

Cat. No.: B607577 Get Quote

For Research Use Only: This document provides guidance on the proper disposal of FzM1.8, a

frizzled 4 allosteric agonist intended for laboratory research purposes. The information herein is

based on general laboratory safety protocols and best practices in the absence of a specific

Safety Data Sheet (SDS) from the manufacturer. All procedures must be conducted in

accordance with institutional and local regulations. Always consult your institution's

Environmental Health and Safety (EHS) office for specific guidance.

FzM1.8 is a valuable tool for researchers studying Wnt signaling pathways.[1] As with all

laboratory chemicals, responsible handling and disposal are paramount to ensure the safety of

personnel and the protection of the environment. This guide provides essential information and

step-by-step procedures for the proper disposal of FzM1.8.

Chemical and Physical Properties
A summary of the known properties of FzM1.8 is provided below. This information is critical for

understanding its handling and disposal requirements.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b607577?utm_src=pdf-interest
https://www.benchchem.com/product/b607577?utm_src=pdf-body
https://www.benchchem.com/product/b607577?utm_src=pdf-body
https://www.tocris.com/products/fzm1-8_6961
https://www.benchchem.com/product/b607577?utm_src=pdf-body
https://www.benchchem.com/product/b607577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

3-Hydroxy-5-[[(2-

Naphthalenylamino)carbonyl]a

mino]benzoic acid

Tocris Bioscience

Molecular Formula C18H14N2O4 Tocris Bioscience

Molecular Weight 322.32 g/mol Tocris Bioscience

Appearance Solid MedchemExpress

Solubility
Soluble in DMSO (up to 100

mM)
Tocris Bioscience

Storage Store at -20°C Tocris Bioscience

Hazard Assessment and Safety Precautions
As a specific Safety Data Sheet (SDS) for FzM1.8 is not readily available, it should be handled

as a potentially hazardous substance. Based on the safety data for structurally similar

compounds, such as 3-Aminobenzoic acid, potential hazards may include skin, eye, and

respiratory irritation.

Personal Protective Equipment (PPE) is mandatory when handling FzM1.8:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect from spills.

All handling of FzM1.8, including the preparation of solutions and the disposal process, should

be performed in a well-ventilated area, preferably within a chemical fume hood.

Disposal Procedures
The proper disposal of FzM1.8, whether in solid form or dissolved in a solvent such as DMSO,

is critical. The following step-by-step experimental protocol outlines the recommended

procedure for the safe disposal of this compound.
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Experimental Protocol for Disposal of FzM1.8
Objective: To safely dispose of FzM1.8 waste in accordance with general laboratory chemical

waste guidelines.

Materials:

FzM1.8 waste (solid or in DMSO solution)

Appropriate hazardous waste container (clearly labeled)

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Chemical fume hood

Procedure:

Waste Segregation:

Collect all waste containing FzM1.8, including unused solid compound, solutions in

DMSO, and any contaminated materials (e.g., pipette tips, tubes), in a designated and

compatible hazardous waste container.

Do not mix FzM1.8 waste with other incompatible waste streams. It is generally advisable

to collect it with other non-halogenated organic solvent waste.

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "FzM1.8 (3-Hydroxy-5-[[(2-Naphthalenylamino)carbonyl]amino]benzoic acid)".

If in solution, indicate the solvent (e.g., "in DMSO").

Include the approximate concentration and quantity of the waste.

Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.
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This area should be away from ignition sources and incompatible chemicals.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.

Disposal of Empty Containers:

Empty containers that held FzM1.8 should be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol).

The rinsate must be collected and disposed of as hazardous waste along with the FzM1.8
waste.

After triple-rinsing and allowing the container to dry, deface the original label and dispose of

the container according to your institution's guidelines for non-hazardous laboratory glass or

plastic.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of FzM1.8.
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in a Designated Container

Segregate from Incompatible Waste
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'Hazardous Waste - FzM1.8'

Store Sealed Container in
Satellite Accumulation Area

Contact Institutional EHS
for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of FzM1.8 waste.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

FzM1.8, contributing to a secure laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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